Cas no 500111-59-1 (Renieramycin K; 3-Demethoxy)

• Product Name: Renieramycin K; 3-Demethoxy
• CAS No: 500111-59-1
• MF: C₃₃H₃₈N₂O₉
• MW: 606.662829875946
• CID: 6724193
• Update Time: 2024-03-03

Renieramycin K; 3-Demethoxy Chemical and Physical Properties

Names and Identifiers

• Renieramycin K; 3-Demethoxy

• Inchi： 1S/C33H38N2O9/c1-9-14(2)33(41)44-13-23-24-18(27(37)16(4)31(42-7)29(24)39)12-22-26-25-19(28(38)17(5)32(43-8)30(25)40)11-20(34(26)6)21(35(22)23)10-15(3)36/h9,20-23,26H,10-13H2,1-8H3
• InChI Key： QEEORNSQNFHORE-UHFFFAOYSA-N
• SMILES： COC1C(=O)C2C(N3C(CC=2C(=O)C=1C)C1N(C(CC2C(=O)C(C)=C(OC)C(=O)C=21)C3CC(=O)C)C)COC(C(=CC)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• XLogP3: 0.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinoline quinones